Cas no 2227877-62-3 ((1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol
• CAS No: 2227877-62-3
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6307990
• PubChem ID: 165646341
• Update Time: 2025-05-25

(1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol
• EN300-2004699
• 2227877-62-3

• Inchi： 1S/C11H11ClN2O/c12-11-8(10(15)6-13)5-7-3-1-2-4-9(7)14-11/h1-5,10,15H,6,13H2/t10-/m1/s1
• InChI Key： ZCMMOPFPAONEOM-SNVBAGLBSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)[C@@H](CN)O

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol (CAS: 2227877-62-3) in Chemical Biology and Pharmaceutical Research

The compound (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol (CAS: 2227877-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its quinoline scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully utilized (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol in the construction of quinoline-based inhibitors targeting specific enzymes involved in bacterial and viral infections. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of compounds exhibiting potent inhibitory activity against Mycobacterium tuberculosis, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, recent investigations have explored the anticancer properties of (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol. A study conducted by a team at the National Cancer Institute demonstrated that derivatives of this compound could effectively induce apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. The chiral center of the molecule was found to be critical for its bioactivity, underscoring the importance of stereochemistry in drug design.

The synthetic accessibility of (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol has also been a focal point of recent research. Advances in asymmetric synthesis and catalytic methods have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and enantiomeric purity. For example, a 2022 report in Organic Letters described a novel catalytic system that achieved high enantioselectivity (up to 99% ee) in the synthesis of this amino alcohol, paving the way for its broader application in drug discovery.

Looking ahead, the versatility of (1S)-2-amino-1-(2-chloroquinolin-3-yl)ethan-1-ol positions it as a valuable scaffold for further medicinal chemistry exploration. Ongoing studies are investigating its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Furthermore, computational modeling and high-throughput screening approaches are being employed to identify new derivatives with enhanced potency and selectivity. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics.